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Compound of Interest

Compound Name: Ravuconazole-d4

Cat. No.: B066598

Ravuconazole-d4: A Technical Guide for
Researchers

For researchers, scientists, and drug development professionals, this document provides a
comprehensive overview of Ravuconazole-d4, including its chemical properties, commercial
availability, mechanism of action, and relevant experimental protocols.

Ravuconazole-d4 is the deuterated form of Ravuconazole, a potent, orally available triazole
antifungal agent.[1] Deuterated compounds are frequently used as internal standards in
analytical chemistry, particularly in mass spectrometry-based assays, for their ability to be
distinguished from their non-deuterated counterparts. Ravuconazole itself is known for its
broad-spectrum activity against a variety of fungal pathogens.[2][3]

Physicochemical Properties and Identification

The isotopic labeling of Ravuconazole-d4 provides a distinct mass signature useful in
guantitative analysis. While multiple CAS numbers are referenced in literature, the most
consistent designation for the deuterated form appears to be 1329499-27-5.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b066598?utm_src=pdf-interest
https://www.benchchem.com/product/b066598?utm_src=pdf-body
https://www.benchchem.com/product/b066598?utm_src=pdf-body
https://chemondis.com/p/ravuconazole-d4/a9354069-b4b0-4b87-a902-e2633bd79e28/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fosravuconazole
https://en.wikipedia.org/wiki/Ravuconazole
https://www.benchchem.com/product/b066598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

CAS Number 1329499-27-5 [4][5][6]
182760-06-1 (for unlabeled

Alternate CAS Number [B161[7181[9]
Ravuconazole)

Molecular Formula C22H13D4F2N50S [41051[7]

Molecular Weight 441.49 g/mol [41051[7]
4-[2-[(1R,2R)-2-(2,4-
Difluorophenyl)-2-hydroxy-1-

Synonyms methyl-3-(1H-1,2,4-triazol-1- [41[5]

yhpropyl]-4-
thiazolyl]benzonitrile-d4

Commercial Suppliers

Ravuconazole-d4 is available from several commercial suppliers, primarily for research

purposes.
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Supplier Website Notes
) Lists the unlabeled CAS
Santa Cruz Biotechnology scbt.com
number.[7]
N » Provides the deuterated CAS
Pharmaffiliates pharmaffiliates.com
number.[4]
Lists the deuterated CAS
o o number and notes it may be a
CymitQuimica cymitquimica.com ]
controlled product in some
countries.[5]
Specifies that Ravuconazole-
MedChemExpress (MCE) chemondis.com d4 is the deuterium-labeled

Ravuconazole.[1]

_ Provides the deuterated CAS
TLC Pharmaceutical

Standards

tlcstandards.com number and lists related

compounds.[8]

Mechanism of Action

Similar to other azole antifungals, Ravuconazole's primary mechanism of action is the inhibition
of the fungal cytochrome P450 enzyme, lanosterol 14a-demethylase.[2][10] This enzyme is
critical in the biosynthesis of ergosterol, an essential component of the fungal cell membrane.
[2][10] The disruption of ergosterol synthesis leads to the accumulation of toxic sterol
intermediates, compromising the integrity and function of the cell membrane, which ultimately
results in fungal cell death.[2][11]
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Figure 1: Mechanism of action of Ravuconazole.

Experimental Protocols

Detailed methodologies are crucial for the accurate application and study of Ravuconazole-d4.
Below are summaries of relevant experimental protocols found in the literature.

Stability-Indicating HPLC-DAD Assay

A stability-indicating high-performance liquid chromatography-diode array detection (HPLC-
DAD) method has been developed to assay Ravuconazole in the presence of its degradation
products.[12][13]

e Column: Sunfire C18 (250 mm x 4.6 mm i.d., 5 um)[12][13]
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Mobile Phase: Acetonitrile and water (80:20, v/v)[12][13]

Flow Rate: 1 mL/min[12][13]

Injection Volume: 5 pL[12][13]

Detection: DAD at 287 nm[12][13]

Forced degradation studies were conducted under oxidative, acidic, alkaline, and neutral
hydrolytic conditions.[12] Ravuconazole was found to be most susceptible to degradation under
alkaline hydrolysis.[12] The chemical structures of the degradation products were proposed
based on liquid chromatography-mass spectrometry (LC-MS) analysis.[12]
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Figure 2: Workflow for the stability-indicating HPLC-DAD assay of Ravuconazole.

In Vitro Antileishmanial Activity Assay

The in vitro activity of Ravuconazole against Leishmania amazonensis has been evaluated.[14]

Cell Culture: Promastigote cultures were initiated at a cell density of 1.0 x 1076 cells/mL.[14]
o Treatment: After 24 hours of growth, Ravuconazole was added at various concentrations.[14]

o Cell Density Measurement: Cell densities were determined daily for 96 hours using a
Neubauer chamber.[14]

e |C50 Calculation: The half-maximal inhibitory concentration (IC50) was calculated by fitting
the data to a non-linear curve analysis.[14] The IC50 after 48 hours of treatment was
determined to be 0.87 uM.[14]

o Cytotoxicity Assay: Cell viability and cytotoxicity were evaluated using an MTS/PMS assay
after 48 hours of treatment, yielding a half-maximal cytotoxic concentration (CC50) of 3.09
UM.[14]

Logical Relationships of Ravuconazole Compounds

Fosravuconazole is a prodrug of Ravuconazole, meaning it is metabolized in the body to form
the active agent, Ravuconazole.[2] This prodrug formulation is often designed to improve
bioavailability and solubility.[2] Ravuconazole-d4 is the isotopically labeled version of
Ravuconazole, used as an internal standard in bioanalytical studies.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://academic.oup.com/jac/article/73/9/2360/5048318
https://academic.oup.com/jac/article/73/9/2360/5048318
https://academic.oup.com/jac/article/73/9/2360/5048318
https://academic.oup.com/jac/article/73/9/2360/5048318
https://academic.oup.com/jac/article/73/9/2360/5048318
https://academic.oup.com/jac/article/73/9/2360/5048318
https://academic.oup.com/jac/article/73/9/2360/5048318
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fosravuconazole
https://synapse.patsnap.com/article/what-is-the-mechanism-of-fosravuconazole
https://www.benchchem.com/product/b066598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b066598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Ravuconazole Compound Relationships
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Figure 3: Relationship between Fosravuconazole, Ravuconazole, and Ravuconazole-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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